Cas no 1700449-62-2 (1-(3-bromo-2-fluorophenyl)-2,2-difluoroethan-1-ol)

• Product Name: 1-(3-bromo-2-fluorophenyl)-2,2-difluoroethan-1-ol
• CAS No: 1700449-62-2
• MF: C₈H₆BrF₃O
• MW: 255.031852245331
• CID: 6151925
• PubChem ID: 106645177
• Update Time: 2025-10-22

1-(3-bromo-2-fluorophenyl)-2,2-difluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromo-2-fluorophenyl)-2,2-difluoroethan-1-ol
• EN300-1935741
• 1700449-62-2

• Inchi： 1S/C8H6BrF3O/c9-5-3-1-2-4(6(5)10)7(13)8(11)12/h1-3,7-8,13H
• InChI Key： UTMHRPAIUOXXNC-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1F)C(C(F)F)O

Computed Properties

• Exact Mass: 253.95541g/mol
• Monoisotopic Mass: 253.95541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-(3-bromo-2-fluorophenyl)-2,2-difluoroethan-1-ol

Introduction to Compound CAS No. 1700449-62-2: 1-(3-Bromo-2-Fluorophenyl)-2,2-Difluoroethan-1-Ol

The compound CAS No. 1700449-62-2, also known as 1-(3-bromo-2-fluorophenyl)-2,2-difluoroethan-1-ol, is a highly specialized organic molecule with unique chemical properties. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and advanced materials science. The molecule's structure is characterized by a fluorinated phenyl group attached to a difluoroethanol backbone, which contributes to its distinct reactivity and stability.

Recent studies have highlighted the importance of fluorinated aromatic compounds in drug discovery, particularly due to their ability to modulate pharmacokinetic properties such as bioavailability and metabolic stability. The presence of both bromine and fluorine substituents in the 3-bromo-2-fluorophenyl group makes this compound a valuable building block for constructing bioactive molecules. Researchers have explored its role in designing inhibitors for various enzyme targets, including kinases and proteases, which are critical in treating diseases like cancer and neurodegenerative disorders.

The synthesis of 1-(3-bromo-2-fluorophenyl)-2,2-difluoroethan-1-ol involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the bromination of aromatic rings under controlled conditions and the subsequent introduction of fluorine atoms via electrophilic substitution or nucleophilic aromatic substitution. The optimization of these steps has been a focus of recent research, with advancements in catalyst design and reaction conditions significantly improving yields and reducing production costs.

In terms of physical properties, this compound exhibits a high degree of thermal stability and moderate solubility in organic solvents. Its melting point and boiling point have been determined through differential scanning calorimetry (DSC) and gas chromatography (GC), providing essential data for its handling and storage. The compound's spectroscopic data, including UV-vis and NMR spectra, have been extensively documented, enabling precise identification and quality control during manufacturing processes.

The application of CAS No. 1700449-62-2 extends beyond pharmaceuticals into the realm of materials science. Its fluorinated structure makes it an ideal candidate for use in fluoropolymers, which are widely used in high-performance applications such as aerospace components and electronic devices. Recent breakthroughs in polymer chemistry have demonstrated how this compound can be incorporated into polymer matrices to enhance mechanical strength and chemical resistance.

From an environmental perspective, the ecological impact of 1-(3-bromo-2-fluorophenyl)-2,2-difluoroethan-1-ol has been a subject of concern due to its potential persistence in aquatic systems. Studies conducted under controlled laboratory conditions have shown that the compound undergoes slow biodegradation under aerobic conditions but exhibits rapid photodegradation under UV light exposure. These findings underscore the importance of implementing proper waste management practices during its production and use.

In conclusion, CAS No. 1700449-62-2 stands as a testament to the ongoing advancements in organic chemistry and materials science. Its unique structure, coupled with its versatile applications, positions it as a key player in developing innovative solutions across multiple industries. As research continues to uncover new potential uses for this compound, it is expected to play an increasingly significant role in shaping future technological advancements.